tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often starts from commercially available materials. For example, tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate involves the reaction of tert-butyl carbamate with 4-bromo-1-methyl-1H-1,3-benzodiazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "tert-butyl carbamate", "4-bromo-1-methyl-1H-1,3-benzodiazole", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "solvent (e.g. dichloromethane)" ], "Reaction": [ "To a solution of tert-butyl carbamate in a solvent, add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to activate the carbamate group.", "Add 4-bromo-1-methyl-1H-1,3-benzodiazole to the reaction mixture and stir at room temperature for several hours.", "After completion of the reaction, filter the precipitated product and wash with a solvent to obtain tert-butyl N-(4-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)carbamate as a white solid." ] } | |
CAS RN |
2648948-90-5 |
Molecular Formula |
C13H16BrN3O2 |
Molecular Weight |
326.2 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
